3-(1,3-Benzothiazol-2-yl)-5,7-dimethylchromen-4-one

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-5,7-dimethylchromen-4-one
• InChI: InChI=1S/C18H13NO2S/c1-10-7-11(2)16-14(8-10)21-9-12(17(16)20)18-19-13-5-3-4-6-15(13)22-18/h3-9H,1-2H3
• InChI Key: FCFIAMSPYVJDTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)OC=C(C2=O)C3=NC4=CC=CC=C4S3)C
• Molecular Formula: C18H13NO2S
• Molecular Weight: 307.4 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities, including antimicrobial, antifungal, and antitumor properties.

Synthesis Analysis

Benzothiazoles can be synthesized through several methods. One common method involves the cyclization of 2-aminothiophenols with carbon dioxide in the presence of a catalyst. Another method involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides.

Molecular Structure Analysis

The molecular structure of benzothiazoles typically includes a benzene ring fused to a thiazole ring. The exact structure can vary depending on the specific compound and the presence of any additional functional groups or substitutions.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions, including condensation reactions with aldehydes and ketones, and cyclization reactions with carbon dioxide. The specific reactions and their outcomes can depend on the exact structure of the benzothiazole compound.

Physical And Chemical Properties Analysis

Benzothiazoles are typically solid at room temperature. They can exhibit fluorescence, which has led to their use in various optical materials. The exact physical and chemical properties can depend on the specific structure of the benzothiazole compound.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to interact with various targets such as prothrombin and aryl hydrocarbon receptor . These targets play crucial roles in coagulation and regulation of gene expression respectively .

Mode of Action

Benzothiazole derivatives are known to exhibit a broad spectrum of pharmaceutical activity profile viz, antitumor, sedative, analgesic, antidiabetic, antibacterial, antifungal, and anti-inflammatory . They are also known to act as inhibitors of tyrosine kinase receptors (TKR) .

Biochemical Pathways

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, knoevenagel condensation, biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc .

Pharmacokinetics

The pharmacokinetic properties of benzothiazole derivatives are generally influenced by their chemical structure and substituent groups .

Result of Action

Benzothiazole derivatives have been found to manifest profound antimicrobial activity . They have also been reported to exhibit remarkable anticancer activity .

Safety and Hazards

Benzothiazoles can pose various safety hazards. For example, they can cause skin and eye irritation, and may be harmful if inhaled or swallowed. It’s important to handle these compounds with care and use appropriate personal protective equipment.

Future Directions

Given the diverse biological activities of benzothiazoles, there is ongoing interest in developing new benzothiazole derivatives and exploring their potential uses in medicine and other fields. Future research will likely continue to explore the synthesis, properties, and applications of these compounds.